5-[2-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]ethyl]-1,3,4-oxadiazole-2(3H)-thione

• Molecular Formula: C18H26N2O2S
• Molecular Weight: 334.5 g/mol
• IUPAC Name: 5-[2-(3,5-ditert-butyl-4-hydroxyphenyl)ethyl]-3H-1,3,4-oxadiazole-2-thione
• InChI: InChI=1S/C18H26N2O2S/c1-17(2,3)12-9-11(7-8-14-19-20-16(23)22-14)10-13(15(12)21)18(4,5)6/h9-10,21H,7-8H2,1-6H3,(H,20,23)
• InChI Key: OXVYMONDYWDXGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)CCC2=NNC(=S)O2

Description

5-[2-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]ethyl]-1,3,4-oxadiazole-2(3H)-thione is a useful research compound. Its molecular formula is C18H26N2O2S and its molecular weight is 334.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thiophosgene (0.55 mL, 6.80 mmol) is added dropwise to a -78° C. solution of 3,5-bis(1,1-dimethylethyl)-4-hydroxybenzenepropanoic acid hydrazide (2.0 g, 6.8 mmol) in tetrahydrofuran (200 mL). The reaction mixture is stirred for 10 minutes then poured into a separatory funnel containing ethyl acetate and aqueous sodium bicarbonate. The organic phase is washed three times with water and once with brine. Drying the organic phase over magnesium sulfate and evaporation gives a heavy oil which is crystallized from ethyl acetate/hexane. The product is chromatographed on a column of silica with ethyl acetate/dichloromethane (5/95) and recrystallized from dichloromethane/hexane to afford 0.36 g (16%) of 5-[2-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]ethyl]-1,3,4-oxadiazole-2(3H)-thione, mp 164.5°-165.5° C.